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Compound of Interest

Compound Name: AF64394

Cat. No.: B15603195 Get Quote

Essential Safety and Handling Guide for
AF64394
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of AF64394, a potent and selective GPR3 inverse agonist. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, the following personal protective equipment and engineering controls

are mandatory when handling AF64394.
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Control Type Specification Purpose

Engineering Controls

Process enclosures, local

exhaust ventilation, or other

engineering controls

To keep airborne levels below

recommended exposure limits,

especially where dust may be

generated.

Eye Protection
Safety glasses with side-

shields conforming to EN166

To protect eyes from splashes

or dust.

Hand Protection Impervious gloves To prevent skin contact.

Body Protection Appropriate protective clothing
To protect skin from accidental

contact.

Respiratory Protection
Not generally required with

adequate ventilation

Use an approved/certified

respirator if ventilation is

inadequate or dust is formed.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of AF64394 and ensuring a

safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation in areas where dust may be formed.[1]

Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[1]

Contaminated clothing should be changed immediately.[1]

Storage:

Keep the container tightly closed.[1]
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Store in a dry and well-ventilated place.[1]

The recommended storage temperature is -20°C.

For long-term storage of a stock solution, -80°C is recommended for up to 2 years, and

-20°C for up to 1 year.[2]

Accidental Release and Exposure Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill or Leak:

Small Spill: Sweep up the material and place it in a suitable container for disposal according

to local regulations.[1]

Large Spill: Shovel the material into suitable containers for disposal according to local

regulations.[1]

Avoid dust formation and breathing dust.[1]

Ensure adequate ventilation.[1]

Do not allow the product to enter drains.[1]

Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.[1]

Skin Contact: Wash off with soap and plenty of water.[1]

Eye Contact: Flush eyes with water as a precaution.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[1]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.medchemexpress.com/AF64394.html
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBW102%20Boc-beta-HTrp-OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of AF64394 and its container in accordance with all applicable local, state, and federal

regulations. Do not allow the product to enter drains or waterways.

Experimental Workflow for Handling AF64394
The following diagram outlines the standard procedure for safely handling AF64394 from

receipt to disposal.
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Figure 1. Standard workflow for handling AF64394.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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